6-(4-Hydroxyphenyl)hexanoic acid
CAS No.: 6952-35-8
VCID: VC0014884
Molecular Formula: C12H16O3
Molecular Weight: 208.25 g/mol
* For research use only. Not for human or veterinary use.

Description | 6-(4-Hydroxyphenyl)hexanoic acid is an organic compound with a variety of applications and properties . This chemical, also identified by the CAS number 6952-35-8, has a melting point between 99-102°C and a predicted boiling point of 409.4±28.0 °C . It has a predicted density of 1.148±0.06 g/cm3 . Similar compounds include 4-Hydroxyphenylacetic acid, a chemical found in olive oil and beer, used as an intermediate in the synthesis of atenolol, 3,4-dihydroxyphenylacetic acid, and coclaurine . Another related compound is 5-(3'-Hydroxyphenyl)valeric acid, which belongs to the class of medium-chain fatty acids . 6-Hydroxyhexanoic acid is another omega-hydroxy fatty acid . As a research assistant, it is important to highlight skills such as data collection and analysis . Strong resumes focus on relevance and clarity, emphasizing skills like data cleaning or managing large datasets . Employers value precision in research . |
---|---|
CAS No. | 6952-35-8 |
Product Name | 6-(4-Hydroxyphenyl)hexanoic acid |
Molecular Formula | C12H16O3 |
Molecular Weight | 208.25 g/mol |
IUPAC Name | 6-(4-hydroxyphenyl)hexanoic acid |
Standard InChI | InChI=1S/C12H16O3/c13-11-8-6-10(7-9-11)4-2-1-3-5-12(14)15/h6-9,13H,1-5H2,(H,14,15) |
Standard InChIKey | DQTMUMLMQOJHCI-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1CCCCCC(=O)O)O |
Canonical SMILES | C1=CC(=CC=C1CCCCCC(=O)O)O |
Synonyms | 4-Hydroxy-benzenehexanoic Acid; NSC 61820; |
PubChem Compound | 247362 |
Last Modified | Sep 14 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume